Ethyl 2-(3-cyanopyridin-2-yl)acetate

Specification

• CAS No.: 86369-48-4
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.2 g/mol
• IUPAC Name: ethyl 2-(3-cyanopyridin-2-yl)acetate
• Standard InChI: InChI=1S/C10H10N2O2/c1-2-14-10(13)6-9-8(7-11)4-3-5-12-9/h3-5H,2,6H2,1H3
• Standard InChI Key: TXCFZDPPFKCWNV-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=C(C=CC=N1)C#N
• Canonical SMILES: CCOC(=O)CC1=C(C=CC=N1)C#N

Introduction

Ethyl 2-(3-cyanopyridin-2-yl)acetate is a chemical compound with the CAS number 86369-48-4 and a molecular formula of C10H10N2O2. It is also known as (3-cyanopyridin-2-yl)-acetic acid ethyl ester. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features, which include a pyridine ring and a cyano group attached to the acetate moiety.

Molecular Characteristics

• Molecular Formula: C10H10N2O2

• Molecular Weight: 190.20 g/mol

• MDL Number: MFCD06658441

• Storage Conditions: Sealed in dry conditions at room temperature or 2-8°C.

Safety Information

• GHS Pictogram: Warning

• Signal Word: Warning

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261-P264-P270-P271-P280-P302+P352-P304+P340-P305+P351+P338-P330-P362+P364-P403+P233-P405-P501.

Synthesis and Applications

Ethyl 2-(3-cyanopyridin-2-yl)acetate can be synthesized through various organic chemistry methods, often involving the reaction of appropriate pyridine derivatives with ethyl acetate or related compounds. This compound may serve as an intermediate in the synthesis of more complex molecules, particularly those with potential biological activity.

Ethyl 2-(4-cyanopyridin-3-yl)acetate

• CAS Number: 3423-46-9

• Molecular Formula: C10H10N2O2

• Molecular Weight: 190.20 g/mol

• Similarities: Both compounds have a cyano group attached to a pyridine ring, but the position of the cyano group differs.

Ethyl 2-(2-chloropyridin-3-yl)acetate

• CAS Number: 164464-60-2

• Molecular Formula: C9H10ClNO2

• Molecular Weight: 199.63 g/mol

• Differences: This compound has a chlorine atom instead of a cyano group on the pyridine ring.

Data Table: Comparison of Ethyl 2-(3-cyanopyridin-2-yl)acetate with Similar Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
Ethyl 2-(3-cyanopyridin-2-yl)acetate	86369-48-4	C10H10N2O2	190.20
Ethyl 2-(4-cyanopyridin-3-yl)acetate	3423-46-9	C10H10N2O2	190.20
Ethyl 2-(2-chloropyridin-3-yl)acetate	164464-60-2	C9H10ClNO2	199.63

This table highlights the similarities and differences among these compounds, particularly in terms of molecular structure and weight.